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Compound of Interest

Compound Name: 2-(2-Chloroethoxy)propane

CAS No.: 13830-12-1

Cat. No.: B1277445

Get Quote

Technical Monograph: 2-(2-
Chloroethoxy)propane
CAS Registry Number: 13830-12-1 Synonyms: 2-Chloroethyl isopropyl ether; 2-

Isopropoxyethyl chloride; Isopropyl 2-chloroethyl ether[1]

Executive Summary
2-(2-Chloroethoxy)propane is a specialized bifunctional organochloride intermediate

characterized by an isopropyl ether moiety linked to an ethyl chloride chain. Unlike its n-propyl

isomer (used extensively in herbicide manufacturing), this isopropyl variant serves as a precise

building block in medicinal chemistry for modulating lipophilicity and steric bulk in drug

candidates. This guide provides a rigorous technical analysis of its physicochemical properties,

synthesis protocols, and reactivity profiles, designed for researchers requiring high-purity

alkylation reagents.
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Chemical Identity & Physicochemical Profile[2][3][4]
[5][6][7][8]
The nomenclature "2-(2-Chloroethoxy)propane" identifies the compound as a propane

derivative substituted at the second carbon (isopropyl position) with a 2-chloroethoxy group.

This structural distinction from the n-propyl isomer (1-(2-chloroethoxy)propane) significantly

influences its boiling point and steric interactions during nucleophilic substitution.

Table 1: Chemical Identifiers
Identifier Value

IUPAC Name 2-(2-Chloroethoxy)propane

CAS Number 13830-12-1

Molecular Formula

SMILES CC(C)OCCCl

InChI Key ZPEFUABIKZOZPV-UHFFFAOYSA-N

Molecular Weight 122.59 g/mol

Table 2: Physicochemical Properties
Property Metric Condition / Note

Boiling Point 120.0 – 120.3 °C @ 760 mmHg

Density 0.955 g/cm³ @ 20 °C

Flash Point ~38.5 °C
Closed Cup (Highly

Flammable)

Refractive Index 1.4125

Solubility Soluble Ethanol, Ether, Chloroform

Appearance Colorless Liquid Pungent, ether-like odor
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The synthesis of 2-(2-Chloroethoxy)propane is a two-stage process. The primary challenge is

preventing the formation of symmetrical bis-ethers. The preferred industrial route involves the

hydroxyalkylation of isopropanol followed by chlorination using thionyl chloride (

), which offers easier purification compared to acid-catalyzed methods.

Synthesis Pathway Diagram
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(SOCl₂)
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Figure 1: Stepwise synthesis from isopropanol to 2-(2-Chloroethoxy)propane via

hydroxyethylation and subsequent chlorination.

Experimental Protocol: Chlorination of 2-
Isopropoxyethanol
Objective: Conversion of 2-isopropoxyethanol to 2-(2-Chloroethoxy)propane via nucleophilic

substitution (

).

Reagents:

2-Isopropoxyethanol (1.0 equiv)

Thionyl Chloride (

) (1.2 equiv)
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Pyridine (0.05 equiv, catalyst/scavenger)

Solvent: Dichloromethane (DCM) or neat (if temperature is controlled)

Step-by-Step Methodology:

Setup: Equip a 3-neck round-bottom flask with a reflux condenser, pressure-equalizing

addition funnel, and a gas scrubber (NaOH trap) to neutralize evolved

and

gases.

Charging: Charge the flask with 2-isopropoxyethanol and pyridine. Cool the mixture to 0–5

°C using an ice bath.

Addition: Add

dropwise over 60 minutes. Critical: Maintain internal temperature below 10 °C to prevent
ether cleavage or darkening.

Reaction: Once addition is complete, allow the mixture to warm to room temperature, then

heat to reflux (approx. 40–50 °C if using DCM, or 80 °C if neat) for 2–4 hours. Monitor via

GC-MS until the alcohol peak disappears.

Quenching: Cool the mixture and pour slowly onto crushed ice/water to decompose excess

thionyl chloride.

Extraction: Extract the aqueous layer with DCM (

). Combine organic layers.

Purification: Wash organics with saturated

(to remove acid traces) and brine. Dry over anhydrous

.

Distillation: Concentrate under reduced pressure. Purify the residue via fractional distillation.

Collect the fraction boiling at 120 °C (atmospheric pressure).
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Reactivity Profile & Applications
Reactivity Mechanisms
The terminal chloride is a moderate leaving group, making the compound an effective alkylating

agent. The isopropyl ether oxygen provides a specific steric environment that can influence the

regioselectivity of incoming nucleophiles.

Nucleophilic Substitution (

): Reacts with amines, phenoxides, and thiols. The reaction rate is slower than the n-propyl
isomer due to the inductive effect and slight steric bulk of the isopropyl group.

Ether Cleavage: Stable to basic conditions but susceptible to cleavage by strong Lewis acids

(e.g.,

) or hydroiodic acid (

).

Reactivity Pathway Diagram
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Figure 2: Primary reactivity pathways utilized in medicinal chemistry for linker synthesis and

scaffold elaboration.

Applications in Drug Development[2]
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Linker Chemistry: Used to introduce the 2-isopropoxyethyl motif. This chain is often

employed to increase the lipophilicity (

) of a polar pharmacophore without adding a hydrogen bond donor.

Protective Groups: The chloroethyl group can serve as a precursor to robust ether protecting

groups that are stable under basic hydrolysis conditions.

Mutagenicity Research: As a haloether, it is used as a reference standard in toxicology

screening to assess alkylating potential in biological systems.

Safety, Toxicology & Handling (E-E-A-T)
Signal Word:DANGER

Hazard Classification (GHS)[5][10]
H225: Highly Flammable liquid and vapor.[2][3][4]

H301: Toxic if swallowed.[2][3][4]

H331: Toxic if inhaled.[2][3][4]

H315: Causes skin irritation.[3][5][4]

Critical Handling Protocols
Containment: Handle strictly within a certified chemical fume hood. The vapor is heavier than

air and can travel to ignition sources.

PPE: Wear butyl rubber gloves (permeation resistant to haloethers), safety goggles, and a

lab coat.

Storage: Store at 2–8 °C under an inert atmosphere (Nitrogen or Argon). Ethers can form

explosive peroxides upon prolonged exposure to air; test for peroxides before distillation.

Spill Response: Absorb with vermiculite or sand. Do not use combustible materials like

sawdust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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